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Compound of Interest

Compound Name: Banksialactone A

Cat. No.: B10820750

For Researchers, Scientists, and Drug Development Professionals
Introduction

Banksialactone A, an isochromanone natural product, was first isolated from the Australian
fungus Aspergillus banksianus.[1] It features a 3,4-dihydro-1H-2-benzopyran-1-one
(isochromanone) core, substituted with a hydroxyl group at the 8-position, a methoxy group at
the 6-position, and a methyl group at the 3-position.[2][3] While Banksialactone A itself has
demonstrated weak biological activity, its core structure is considered a valuable scaffold for
the development of new therapeutic agents. This document outlines a proposed total synthesis
of Banksialactone A, based on established methodologies for the synthesis of substituted
isochromanones. As no total synthesis of Banksialactone A has been published to date, this
protocol provides a strategic approach for its chemical synthesis.

Proposed Retrosynthetic Analysis

A retrosynthetic analysis of Banksialactone A suggests that the isochromanone core can be
constructed through the cyclization of a suitably substituted 2-vinylbenzoic acid derivative. The
stereocenter at the 3-position can be introduced via a stereoselective reduction of a
corresponding isocoumarin or through an asymmetric conjugate addition to an a,3-unsaturated
ester. A plausible forward synthesis is detailed below.

Overall Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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